Cas no 2227643-01-6 ((2S)-4-(5-bromo-1H-indol-2-yl)butan-2-amine)

• Product Name: (2S)-4-(5-bromo-1H-indol-2-yl)butan-2-amine
• CAS No: 2227643-01-6
• MF: C₁₂H₁₅BrN₂
• MW: 267.164901971817
• CID: 5995942
• PubChem ID: 96260247
• Update Time: 2025-10-28

(2S)-4-(5-bromo-1H-indol-2-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-4-(5-bromo-1H-indol-2-yl)butan-2-amine
• EN300-1920025
• 2227643-01-6

• Inchi： 1S/C12H15BrN2/c1-8(14)2-4-11-7-9-6-10(13)3-5-12(9)15-11/h3,5-8,15H,2,4,14H2,1H3/t8-/m0/s1
• InChI Key： XZHYUWJCWKJVJG-QMMMGPOBSA-N
• SMILES： BrC1C=CC2=C(C=1)C=C(CC[C@H](C)N)N2

Computed Properties

• Exact Mass: 266.04186g/mol
• Monoisotopic Mass: 266.04186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 41.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on (2S)-4-(5-bromo-1H-indol-2-yl)butan-2-amine

Research Brief on (2S)-4-(5-bromo-1H-indol-2-yl)butan-2-amine (CAS: 2227643-01-6): Recent Advances and Applications

The compound (2S)-4-(5-bromo-1H-indol-2-yl)butan-2-amine (CAS: 2227643-01-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral indole derivative is being investigated for its potential therapeutic applications, particularly in the modulation of neurotransmitter systems and as a scaffold for novel drug development. Recent studies have highlighted its unique structural features, which combine a brominated indole core with an amine-containing side chain, offering diverse opportunities for pharmacological optimization.

Recent research has focused on the synthesis and characterization of (2S)-4-(5-bromo-1H-indol-2-yl)butan-2-amine, with particular emphasis on its enantiomeric purity and biological activity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that the (S)-enantiomer exhibits significantly higher binding affinity to serotonin receptors compared to its (R)-counterpart, suggesting potential applications in neurological disorders. The bromine substitution at the 5-position of the indole ring has been shown to enhance both the compound's stability and its interactions with biological targets.

Pharmacological evaluations have revealed promising results for (2S)-4-(5-bromo-1H-indol-2-yl)butan-2-amine as a potential therapeutic agent. In vitro studies using human cell lines have demonstrated its ability to modulate serotonin signaling pathways at nanomolar concentrations. Furthermore, preliminary animal studies have shown favorable pharmacokinetic properties, including good blood-brain barrier penetration and an acceptable safety profile. These findings position this compound as a valuable lead structure for the development of novel psychotropic medications.

The synthetic accessibility of (2S)-4-(5-bromo-1H-indol-2-yl)butan-2-amine has been another area of active research. Recent advances in asymmetric synthesis have enabled the production of this compound with high enantiomeric excess (>99%) and good overall yield. A 2024 patent application describes an improved synthetic route that reduces the number of steps while maintaining excellent stereochemical control, potentially facilitating larger-scale production for preclinical development.

Structural-activity relationship (SAR) studies have provided valuable insights into the pharmacophore of (2S)-4-(5-bromo-1H-indol-2-yl)butan-2-amine. Researchers have identified that the bromine atom at position 5 and the stereochemistry of the amine group are critical for maintaining biological activity. Computational modeling studies have further elucidated the compound's binding mode to various receptor targets, offering opportunities for rational drug design and optimization.

Looking forward, (2S)-4-(5-bromo-1H-indol-2-yl)butan-2-amine represents a promising scaffold for the development of novel therapeutics. Current research efforts are focused on exploring its potential applications beyond neurological disorders, including possible anti-inflammatory and anticancer properties. The compound's unique structural features and demonstrated biological activity make it a valuable tool for both basic research and drug discovery programs in the chemical biology and pharmaceutical sectors.